Cas no 1505496-08-1 (4-(2-chloro-5-methylphenyl)butan-2-one)

• Product Name: 4-(2-chloro-5-methylphenyl)butan-2-one
• CAS No: 1505496-08-1
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 6356683
• PubChem ID: 83699157
• Update Time: 2024-01-12

4-(2-chloro-5-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-methylphenyl)butan-2-one
• 1505496-08-1
• EN300-1966507

• Inchi： 1S/C11H13ClO/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3,6-7H,4-5H2,1-2H3
• InChI Key： ITVQTSGVRKWKJA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CCC(C)=O

Computed Properties

• Exact Mass: 196.0654927g/mol
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes